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Compound of Interest

Compound Name:
2-(Bromomethyl)pyridine

hydrobromide

Cat. No.: B1270777 Get Quote

CAS Number: 31106-82-8

This technical guide provides a comprehensive overview of 2-(Bromomethyl)pyridine
hydrobromide, a key building block for researchers, scientists, and professionals in drug

development and organic synthesis.

Physicochemical Properties
2-(Bromomethyl)pyridine hydrobromide is a pyridine derivative that serves as a versatile

reagent in the synthesis of a wide range of heterocyclic compounds.[1] Its hydrobromide form

enhances its stability and solubility in polar solvents, making it convenient for various laboratory

applications.[1] The presence of a reactive bromomethyl group makes it an excellent substrate

for nucleophilic substitution reactions, allowing for the facile introduction of the 2-picolyl moiety

into diverse molecular scaffolds.[1]

A summary of its key physicochemical data is presented in the table below.
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Property Value Reference(s)

CAS Number 31106-82-8 [2]

Molecular Formula C₆H₆BrN · HBr (or C₆H₇Br₂N) [2]

Molecular Weight 252.93 g/mol [2]

Appearance

White to light yellow or pink to

orange-brown powder or

crystals

[1]

Melting Point 149-152 °C

Purity ≥98% (by HPLC) [1]

Synonyms
2-Picolyl bromide

hydrobromide
[1]

InChI Key
JQDNCGRNPYKRAO-

UHFFFAOYSA-N

SMILES Br[H].BrCc1ccccn1

Synthesis
While a direct, detailed experimental protocol for the synthesis of 2-(Bromomethyl)pyridine
hydrobromide from 2-pyridinemethanol is not readily available in the provided search results,

a strong analogue is the synthesis of 2,6-Bis(bromomethyl)pyridine from the corresponding di-

alcohol. This reaction provides a representative experimental procedure.

Conceptual Synthesis of 2-(Bromomethyl)pyridine hydrobromide:

The synthesis would likely involve the reaction of 2-pyridinemethanol with a brominating agent,

such as hydrobromic acid (HBr), analogous to the procedure for the di-bromo derivative.[3]

Experimental Protocol for an Analogous Compound: Synthesis of 2,6-

Bis(bromomethyl)pyridine[3]

Reactants:
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Pyridine-2,6-diyldimethanol (14 mmol)

48% Hydrobromic acid (30 mL)

Saturated Potassium Carbonate (K₂CO₃) solution

Dichloromethane (CH₂Cl₂)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Slowly add 48% HBr (30 mL) to pyridine-2,6-diyldimethanol (2g, 14 mmol).

Heat the mixture at 125 °C for 6 hours.

Cool the reaction mixture to room temperature.

Dissolve the resulting residue in water (50 mL) to obtain a yellow solution.

Adjust the pH of the solution to 8 by adding a saturated solution of K₂CO₃.

Extract the aqueous solution with CH₂Cl₂ (4 x 50 mL).

Combine the organic layers and dry over anhydrous Na₂SO₄.

The solvent can then be removed under reduced pressure to yield the product.

Applications in Synthesis
2-(Bromomethyl)pyridine hydrobromide is a valuable reagent for introducing the 2-picolyl

group into molecules, a common scaffold in biologically active compounds and coordination

chemistry.[1][4][5]

General Reactivity
The primary utility of this compound stems from its reactivity as an alkylating agent. The

bromomethyl group is susceptible to nucleophilic attack, leading to the formation of new

carbon-heteroatom or carbon-carbon bonds. A common preliminary step involves the in-situ
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generation of the free base, 2-(bromomethyl)pyridine, by neutralization of the hydrobromide

salt with a base like potassium carbonate.[6]

Experimental Protocol: In-situ formation and reaction of 2-(Bromomethyl)pyridine[6]

Reactants:

2-(Bromomethyl)pyridine hydrobromide (3 mmol)

Potassium carbonate (3.15 mmol)

Dry acetone (10 mL)

Diethyl ether

Procedure:

Degas a mixture of 2-(bromomethyl)pyridine hydrobromide (760 mg, 3 mmol) and

potassium carbonate (436 mg, 3.15 mmol) under vacuum for 1 hour.

Add dry acetone (10 mL) and stir the mixture under an argon atmosphere for 6 hours at

room temperature.

This generates the free base, 2-(bromomethyl)pyridine, in solution, which can then be

reacted with a desired nucleophile.

For isolation of the free base, the solvent is removed, and the product is extracted with

diethyl ether under an inert atmosphere.

Synthesis of Biologically Active Molecules and Ligands
2-(Bromomethyl)pyridine hydrobromide is used in the preparation of a variety of compounds

with potential pharmaceutical applications. Examples of molecules synthesized using this

reagent include:

2-[1-(pyridin-2-ylmethyl)-1H-1,2,3-triazol-4-yl]pyridine

2-morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one
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8-methyl-2-morpholin-4-yl-7-(pyridin-2-ylmethoxy)-4H-1,3-benzoxazin-4-one

trans-4-(4-(bis(pyridin-2-ylmethyl)amino)styryl)benzonitrile

2-[N-(2-aminoethanethiol) methyl]-pyridine

It is also a key reagent in the synthesis of fluorescent chemosensors based on the 7-

nitrobenz-2-oxa-1,3-diazole (NBD) scaffold.

The pyridine moiety is a well-established "privileged scaffold" in drug discovery, known for its

ability to form hydrogen bonds and its favorable physicochemical properties, such as metabolic

stability and aqueous solubility.[7]

Visualizations
Synthetic Utility Workflow
The following diagram illustrates the general workflow for utilizing 2-(Bromomethyl)pyridine
hydrobromide in a typical nucleophilic substitution reaction.
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Caption: General workflow for the use of 2-(Bromomethyl)pyridine hydrobromide in

synthesis.

Logical Relationship in Drug Discovery
The pyridine ring, and by extension, molecules derived from 2-(bromomethyl)pyridine
hydrobromide, are of significant interest in medicinal chemistry due to their prevalence in a

wide range of biologically active compounds.[4][5]
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Caption: Role of 2-(Bromomethyl)pyridine hydrobromide in the drug discovery process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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